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Compound of Interest

Compound Name: 2,2-Dichloroethanol

Cat. No.: B146553

Essential Safety and Handling Guide for 2,2-
Dichloroethanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols, personal protective equipment (PPE)
requirements, and operational plans for the safe handling and disposal of 2,2-
Dichloroethanol. Adherence to these procedures is essential for ensuring laboratory safety

and minimizing exposure risks.

Understanding the Hazards

2,2-Dichloroethanol is a hazardous chemical that presents several risks. It is harmful if
swallowed, comes into contact with the skin, or is inhaled.[1] It is also suspected of causing
cancer.[1] The substance is a combustible liquid and, when heated to decomposition, can emit
toxic fumes such as chlorine, carbon monoxide, carbon dioxide, hydrogen chloride gas, and
phosgene gas.[1][2]

Personal Protective Equipment (PPE)

The proper selection and use of PPE are the first line of defense against chemical exposure.
The following PPE is mandatory when handling 2,2-Dichloroethanol:
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PPE Category

Specification

Rationale

Eye and Face Protection

Tightly fitting safety goggles
with side-shields or a full-face
shield.[1][3]

Protects against splashes and
vapors that can cause severe

eye irritation.[4]

Skin Protection

Gloves: Chemical-resistant

gloves (e.g., nitrile, neoprene).

Always inspect gloves for
integrity before use.[1][5]
Protective Clothing: A lab coat
or chemical-resistant apron.
For tasks with a higher risk of
splashing, Tyvek-type
disposable clothing or sleeves
taped to gloves should be
worn.[1][2]

Prevents skin absorption,
which can be harmful, and

protects from skin irritation.[1]

[2]

Respiratory Protection

When handling the neat
chemical or in areas with
inadequate ventilation, a
NIOSH-approved half-face
respirator with a combination
filter cartridge for organic
vapors, acid gases, and
particulates is required.[2] In
situations with a risk of
exceeding exposure limits, a

full-face respirator or a self-

contained breathing apparatus

(SCBA) should be used.[1]

Protects against the inhalation

of harmful vapors.[1]

Operational Plan for Safe Handling

A systematic approach to handling 2,2-Dichloroethanol is crucial for maintaining a safe

laboratory environment.

3.1. Engineering Controls and Preparation
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Ventilation: All handling of 2,2-Dichloroethanol must be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.[1][6]

Emergency Equipment: Ensure that an emergency eyewash station and safety shower are
readily accessible and have been recently tested.

Ignition Sources: As a combustible liquid, remove all potential ignition sources, such as open
flames, sparks, and hot surfaces, from the work area.[6]

Equipment: Assemble all necessary equipment and reagents before beginning work to
minimize movement and potential for spills.

3.2. Step-by-Step Handling Procedure

Don PPE: Before handling the chemical, put on all required personal protective equipment
as detailed in the table above.

Transfer: Conduct all transfers and manipulations of 2,2-Dichloroethanol within a chemical
fume hood to control vapor exposure. Use compatible containers, such as glass, for storage
and transfer.

Avoid Contact: Take extreme care to avoid direct contact with the skin and eyes.[1]

Exposure Prevention: Prevent the inhalation of vapors. If you experience dizziness or other
symptoms of overexposure, move to fresh air immediately and seek medical attention.[7]

Post-Handling: After handling, wash your hands thoroughly with soap and water.[1]

Emergency Procedures

4.1. First Aid Measures

Immediate action is critical in the event of an exposure.
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Exposure Route First Aid Protocol

Immediately flush the eyes with water or normal

saline solution for 20-30 minutes, holding the

eyelids open. Remove contact lenses if present
Eye Contact . ) i

and easy to do. Seek immediate medical

attention, even if no symptoms are apparent.[2]

[7]

Immediately flood the affected skin with water
while removing all contaminated clothing. Gently
Skin Contact wash the affected area thoroughly with soap

and water. Seek immediate medical attention.[2]

[8]

Immediately move the exposed person to fresh
air. If breathing is difficult, administer oxygen. If
Inhalation breathing has stopped, perform artificial

respiration. Seek immediate medical attention.

[1](8]

) Rinse the mouth with water. Do not induce
Ingestion . i i i
vomiting. Seek immediate medical help.[1][9]

4.2. Spill Response

In the event of a small spill, follow these steps:

Evacuate: Alert others in the immediate area and evacuate non-essential personnel.

o Ventilate: Ensure the area is well-ventilated.

o Contain: Use absorbent paper or other inert absorbent material to pick up all liquid spill
material.[2]

o Collect: Carefully collect the absorbent material and any contaminated clothing.

» Package: Seal all contaminated materials in a vapor-tight plastic bag for disposal.[2]
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» Decontaminate: Wash any contaminated surfaces with a soap and water solution.[2]

» Re-entry: Do not re-enter the contaminated area until it has been verified as clean by a
safety officer.[2]

For larger spills, evacuate the area and contact your institution's emergency response team.
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Caption: Workflow for handling a 2,2-Dichloroethanol spill.
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Storage and Disposal

5.1. Storage

» Store 2,2-Dichloroethanol in a tightly closed container in a dry, cool, and well-ventilated
place.[1]

o Keep away from oxidizing materials and sources of heat or ignition.[2][6]
e The storage area should be secured and accessible only to authorized personnel.
5.2. Disposal Plan

The disposal of 2,2-Dichloroethanol and its contaminated materials must be managed as
hazardous waste.

o Waste Segregation: Collect all liquid waste containing 2,2-Dichloroethanol in a dedicated,
properly labeled, and sealed hazardous waste container.

o Contaminated Solids: Solid waste contaminated with 2,2-Dichloroethanol (e.g., absorbent
paper, gloves, disposable clothing) must also be collected in a separate, labeled hazardous
waste container.[2]

o Compliance: All chemical waste must be disposed of in accordance with local, regional, and
national hazardous waste regulations.[10] Consult your institution's environmental health and
safety department for specific procedures.

Chemical and Physical Properties

Understanding the properties of 2,2-Dichloroethanol is fundamental to its safe handling.
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Property Value

Molecular Formula C2H4CI20[2]

Molecular Weight 114.96 g/mol [2]

Appearance Clear pale yellow liquid[2]
Boiling Point 146 °C (295 °F)[2][3]

Flash Point 78 °C (172.4 °F) - closed cup[3]
Density 1.404 g/mL at 25 °C[3]
Solubility in Water Miscible[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146553#personal-protective-equipment-for-handling-
2-2-dichloroethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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